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Compound of Interest

Compound Name: 2',3',5'-Triacetylinosine

CAS No.: 28069-16-1

Cat. No.: B6592916

Get Quote

Executive Summary & Chemical Identity
2',3',5'-Tri-O-acetylinosine (CAS: 3181-38-2) is the per-acetylated derivative of the nucleoside

inosine.[1][2] In drug development, it serves primarily as a lipophilic prodrug or a protected

intermediate in nucleoside synthesis.

Unlike its parent compound inosine, which is hydrophilic and water-soluble, the acetylation of

the 2', 3', and 5' hydroxyl groups drastically alters the physicochemical landscape of the

molecule. This modification removes three hydrogen bond donors, significantly increasing the

partition coefficient (LogP) and shifting solubility preference from aqueous to organic media.

Key Physicochemical Characteristics:

Molecular Formula: C₁₆H₁₈N₄O₈[1]

Molecular Weight: 394.34 g/mol

Nature: Lipophilic Ester / Protected Nucleoside

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b6592916#bc-rfq
https://buyersguidechem.com/chemicalproperty_862258535085.html
https://www.echemi.com/produce/pr2307173725-2-3-5-tri-o-acetylinosine-98-99.html
https://buyersguidechem.com/chemicalproperty_862258535085.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592916?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Handling Constraint: Susceptibility to ester hydrolysis in aqueous media (pH > 7.5 or

pH < 4.0).

Solubility Profile: Water vs. Organic Solvents
The following data summarizes the solubility behavior derived from structural analogs (e.g.,

Triacetyluridine) and standard nucleoside chemistry principles.

Table 1: Comparative Solubility Matrix
Solvent Class

Specific
Solvent

Solubility
Rating

Estimated
Conc.

Primary
Application

Polar Aprotic DMSO High > 30 mg/mL
Primary Stock

Solution

DMF High > 30 mg/mL
Alternative Stock

/ Synthesis

Chlorinated
Chloroform

(CHCl₃)
High > 50 mg/mL

Extraction /

Synthesis

Workup

Dichloromethane

(DCM)
High > 40 mg/mL

Partitioning /

Chromatography

Alcohols Ethanol (EtOH) Moderate 5–15 mg/mL
Recrystallization

(Hot)

Methanol

(MeOH)
Moderate 5–15 mg/mL Reaction Solvent

Aqueous Water (pH 7) Very Low < 1 mg/mL
Precipitation /

Wash

PBS / Saline Low < 0.5 mg/mL

Biological Assays

(requires co-

solvent)
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Expert Insight: Do not attempt to dissolve 2',3',5'-Triacetylinosine directly in aqueous buffers

for stock preparation. The compound will likely precipitate or form a suspension. Furthermore,

prolonged exposure to water—especially at non-neutral pH—accelerates deacetylation,

reverting the compound back to Inosine.

Visualizing the Solubility Workflow
The following diagram illustrates the decision logic for solvent selection based on the

experimental stage.

Start: 2',3',5'-Triacetylinosine Solid

Goal: Biological Assay Goal: Chemical Synthesis Goal: Purification

Dissolve in DMSO/DMF
(Stock > 100 mM)

High Solubility

Dissolve in DCM/CHCl3

Inert Solvent

Dissolve in Hot Ethanol

Temp-Dependent Solubility

Dilute into Buffer
(< 1% DMSO final)

Precipitation Risk if >1%

Perform Acylation/Protection Cool to 4°C
(Recrystallization)

Click to download full resolution via product page

Figure 1: Solvent selection decision tree based on experimental intent. Note the specific use of

Ethanol for purification via temperature differential.
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Detailed Protocols
Protocol A: Preparation of Stable Stock Solutions
Purpose: To create a stable, high-concentration solution for long-term storage and subsequent

dilution.[1]

Solvent Choice: Anhydrous DMSO (Dimethyl Sulfoxide) is the gold standard. It prevents

hydrolysis (no water present) and offers high solubility.

Weighing: Weigh approximately 10 mg of 2',3',5'-Triacetylinosine into a sterile

microcentrifuge tube.

Calculation: MW = 394.34 g/mol . 10 mg ≈ 25.3 µmol.

Dissolution: Add 253 µL of Anhydrous DMSO to achieve a 100 mM stock solution.

Mixing: Vortex vigorously for 30 seconds. The solution should be clear and colorless.

Troubleshooting: If particulate remains, sonicate in a water bath at 35°C for 2 minutes.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Stability: Stable for >6 months in anhydrous DMSO at -20°C.

Protocol B: Solubility Determination (Saturation Shake-
Flask Method)
Purpose: To empirically determine the exact solubility limit in a specific solvent (e.g., a novel

organic formulation).[1]

Excess Addition: Add solid 2',3',5'-Triacetylinosine in excess (e.g., 50 mg) to 1 mL of the

target solvent in a glass vial.

Equilibration: Shake or stir at a constant temperature (25°C) for 24 hours.

Separation: Filter the suspension through a 0.45 µm PTFE syringe filter (hydrophobic

membrane) to remove undissolved solid.
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Note: Do not use Nylon filters if the solvent is aqueous, as the compound may bind non-

specifically.

Quantification: Dilute the filtrate 1:100 in Methanol and analyze via UV-Vis

spectrophotometry (Absorbance at ~250 nm) or HPLC.

Validation: Compare peak area against a standard curve prepared from the DMSO stock

solution.

Critical Application Notes: Stability & Hydrolysis
The acetyl ester linkages in 2',3',5'-Triacetylinosine are chemically labile. Understanding the

degradation pathway is crucial for accurate data interpretation.

Mechanism of Instability
In aqueous environments, hydroxide ions (OH⁻) or protons (H⁺) catalyze the cleavage of the

ester bonds, releasing acetic acid and regenerating free Inosine.

Reaction: Triacetylinosine + 3 H₂O → Inosine + 3 Acetic Acid[1]

Visualizing the Degradation Pathway:

Risk Factors

Triacetylinosine
(Lipophilic)

Mono/Di-Acetyl
Intermediates

Hydrolysis
(pH > 8) Inosine

(Hydrophilic)
Fast

pH > 7.5

Temp > 37°C

Serum Esterases
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Figure 2: Hydrolysis pathway. Note that biological media often contain esterases that will

actively convert the prodrug to Inosine, mimicking chemical hydrolysis.

Prevention Strategy[1][2]
Use Anhydrous Solvents: Always prepare stocks in DMSO or DMF stored over molecular

sieves.

Acidification: If aqueous dilution is strictly necessary for chromatography, maintain pH at 4.5–

5.0 using an acetate buffer to minimize spontaneous hydrolysis.

Cold Chain: Keep aqueous working solutions on ice and use within 4 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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